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In the ongoing quest to optimize broiler performance and gut health, particularly in an era of
reduced antibiotic use, butyric acid has emerged as a front-runner among feed additives. Its
beneficial effects on intestinal development, nutrient absorption, and immune modulation are
well-documented.[1] However, the most effective method of delivering this short-chain fatty acid
to the broiler's gastrointestinal tract remains a subject of considerable research. This guide
provides a comprehensive comparison of two popular forms of butyrate supplementation:
tributyrin and coated sodium butyrate.

Butyric acid in its raw form is volatile and has an unpleasant odor, making it difficult to handle in
feed mills.[2] More importantly, it is rapidly absorbed in the upper gastrointestinal tract, limiting
its availability in the lower gut where many of its beneficial effects are targeted. To overcome
these challenges, two primary delivery systems have been developed: coated butyrate salts
and tributyrin.[3][4]

Coated butyrate, typically in the form of sodium or calcium butyrate, involves encapsulating the
butyrate salt in a protective layer, often a fat matrix.[3][4] This coating is designed to delay the
release of butyric acid until it reaches the small intestine.[3] Tributyrin, on the other hand, is a
triglyceride composed of three butyric acid molecules attached to a glycerol backbone.[3][5]
This esterified form is not a salt and relies on the action of pancreatic lipase in the small
intestine to release the butyric acid molecules.[3][5]
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Performance Under Pressure: A Head-to-Head
Comparison

Numerous studies have pitted tributyrin against coated butyrate to determine their relative
efficacy in promoting broiler growth and feed efficiency. The results, while often showing
benefits for both forms over control diets, suggest some nuances in their performance.

One study directly comparing tributyrin and fat-coated sodium butyrate at an iso-butyric level
in Ross 308 broilers found that both significantly improved body weight gain and feed
conversion ratio (FCR) over a 35-day trial.[3][5][6] While tributyrin showed a numerical, albeit
not statistically significant, advantage in body weight gain, no significant differences were
observed between the two butyrate groups for either parameter.[3][5][6]

In another comprehensive study, various dietary treatments including a control, a tributyrin
and essential oil blend (TB-500), a di- and tri-butyrin product (TB-300), and a coated sodium
butyrate (SB-500) were evaluated in Arbor Acres broilers.[7][8] The TB-300 group
demonstrated the most significant improvements, with a 4.6% increase in body weight and a
5.2% improvement in FCR compared to the control group.[7][8]

The following tables summarize the key performance data from these comparative studies:

Table 1: Effect of Tributyrin and Coated Butyrate on Broiler Performance (Ross 308)[3][6]
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Coated Sodium

Parameter Control Tributyrin
Butyrate

Day 25 Body Weight

)_/ Y 9 - +0.058 +0.043
Gain (kg)
Day 35 Body Weight

3_/ y g - +0.116 +0.094
Gain (kg)
Day 9-25 FCR . 5
Improvement (points)
Overall FCR

- 4 5

Improvement (points)

Statistically significant
improvement
compared to the
control group (p <
0.05).

Table 2: Comparative Effects of Different Butyrate Formulations on Broiler Performance (Arbor

Acres)[7][8]
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. . Coated
. . Di- and Tri- .
Tributyrin + . Sodium
Parameter Control (CON) . butyrin (TB-
Oils (TB-500) 300) Butyrate (SB-
500)
Body Weight
y g - - +4.6 -
Improvement (%)
FCR
. - -5.2 .
Improvement (%)
European
Production
Efficiency Factor - - +14.9* -
(EPEF)

Improvement (%)

Statistically
significant
improvement
compared to the
control group (p
< 0.05).

The Gut Frontier: Intestinal Morphology and
Microbiota

The positive effects of butyrate on broiler performance are intrinsically linked to its role in
promoting a healthy gut environment. Both tributyrin and coated butyrate have been shown to
enhance intestinal morphology, leading to increased surface area for nutrient absorption.

One study found that both a di- and tri-butyrin product (TB-300) and coated sodium butyrate
(SB-500) enhanced duodenal villi height.[7][8] Another study involving an LPS challenge in
broilers demonstrated that tributyrin was more effective than coated sodium butyrate in
improving intestinal morphology and disaccharidase activity.[9][10] Specifically, tributyrin
supplementation inhibited the decrease in villus height in the duodenum of LPS-challenged
broilers, while coated sodium butyrate had a similar effect in the ileum.[9][10]
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Beyond morphology, these butyrate sources also influence the gut microbiota. Tributyrin has
been shown to significantly reduce Escherichia coli and increase beneficial Lactobacillus
counts in the intestine, with a more pronounced effect than coated sodium butyrate.[11]
Another study reported that all tested butyrate treatments lowered caecal aerobic bacterial
levels, while coated sodium butyrate significantly reduced litter Clostridia and aerobic bacteria
counts.[7][8]

Table 3: Impact on Intestinal Morphology[7][8][9][10]

Parameter Tributyrin Effect Coated Butyrate Effect
Duodenal Villi Height Enhanced Enhanced
Jejunal Villi Height Improved

e Inhibited decrease post-LPS
lleal Villi Height Improved
challenge

Deeper crypts observed with a
Duodenal Crypt Depth ) o
tributyrin/oil blend

Disaccharidase Activity (post- More effective at improving

o Increased maltase activity
LPS) activity

Experimental Protocols at a Glance

The findings presented in this guide are based on rigorous scientific experimentation. Below
are summaries of the methodologies employed in the key cited studies.

Study 1: Tributyrin vs. Coated Sodium Butyrate in Ross 308 Broilers[3][5][6]
» Animals: Ross 308 broilers.

e Duration: 35 days.

e Treatments:

o Control diet.
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o Control diet + Tributyrin (at an iso-butyric level to the coated butyrate group).

o Control diet + Fat-coated sodium butyrate.

o Key Parameters Measured: Body weight gain, feed conversion ratio.

Study 2: Comparative Effects of Different Butyrate Formulations in Arbor Acres Broilers[7][8]
e Animals: 1,000 Arbor Acres broiler chicks.

e Duration: 35 days.

e Treatments:

o

Control basal diet (CON).

[¢]

Basal diet + 500 g/ton tributyrin (40%) + copper + essential oils (TB-500).

[e]

Basal diet + 300 g/ton di- and tri-butyrin (60%) (TB-300).

[e]

Basal diet + 500 g/ton coated sodium butyrate (40%) (SB-500).

o Key Parameters Measured: Growth performance, carcass traits, serum biochemistry,
immunity, gene expression (MTOR, TLR4, NBN), intestinal morphology, caecal microbiota,
and litter hygiene.

Study 3: Effects of Tributyrin and Coated Butyrate on LPS-Challenged Broilers[9][10]
e Animals: 160 1-day-old Cobb broilers.

e Duration: 42 days.

e Treatments:

Control.

[e]

o

LPS challenge (intraperitoneal injection on days 38, 40, and 42).

[¢]

LPS challenge + 500 mg/kg Tributyrin (TB).

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1683025?utm_src=pdf-body
https://www.researchgate.net/publication/393797334_Comparative_effects_of_dietary_sodium_butyrate_and_tributyrin_on_broiler_chickens'_performance_gene_expression_intestinal_histomorphometry_blood_indices_and_litter
https://pubmed.ncbi.nlm.nih.gov/40681595/
https://www.benchchem.com/product/b1683025?utm_src=pdf-body
https://www.benchchem.com/product/b1683025?utm_src=pdf-body
https://www.researchgate.net/publication/329688919_Effects_of_Dietary_Supplementation_with_Tributyrin_and_Coated_Sodium_Butyrate_on_Intestinal_Morphology_Disaccharidase_Activity_and_Intramuscular_Fat_of_Lipopolysaccharide-Challenged_Broilers
https://www.scielo.br/j/rbca/a/LLZMDtQQ4QvdzqwpDGkcw4t/?lang=en&format=pdf
https://www.benchchem.com/product/b1683025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o LPS challenge + 877 mg/kg Coated Sodium Butyrate (CSB).

o Key Parameters Measured: Intestinal morphology, disaccharidase activity, and intramuscular
fat.

Unraveling the Mechanism: Signhaling Pathways and
Gene Expression

Butyrate's influence extends to the cellular level, where it modulates gene expression and key
signaling pathways. One of its primary mechanisms is the inhibition of histone deacetylases
(HDACSs), which leads to increased histone acetylation and the transcription of genes involved
in anti-inflammatory responses.[12]

Both tributyrin and coated butyrate have been shown to upregulate the expression of genes
crucial for growth and immunity. For instance, a di- and tri-butyrin product and coated sodium
butyrate were found to enhance the expression of the mTOR gene, which is central to cell
growth and proliferation.[7][8] All tested butyrate treatments in the same study upregulated the
expression of Toll-like receptor 4 (TLR4), a key component of the innate immune system.[7][8]

The following diagrams illustrate the proposed mechanism of butyrate action and a typical
experimental workflow for evaluating these additives.
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Caption: Butyrate's mechanism of action in broilers.

Day-old Broiler Chicks

Random Allocation
to Treatment Groups

:

Dietary Supplementation:
- Control
- Tributyrin
- Coated Butyrate

:

Rearing Period
(e.g., 35-42 days)

:

Sample Collection:
- Intestinal Tissue
- Blood
- Cecal Contents

Data Collection

Performance Data:
- Body Weight Gain
- FCR

Laboratory Analysis

Intestinal Morphology
(Villi Height, Crypt Depth)

Gene Expression

Microbiota Analysis (e.g., mTOR, TLR4)

Data Analysis &
Interpretation

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1683025?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Caption: A typical experimental workflow for comparing butyrate sources.

Concluding Remarks

Both tributyrin and coated butyrate stand as effective tools for enhancing broiler performance
and gut health. The choice between them may depend on specific production goals and
economic considerations. While some studies suggest a potential performance edge for certain
tributyrin formulations, coated butyrate also demonstrates significant benefits, particularly in
modulating litter microflora.[7][8] Tributyrin's mechanism of action, which relies on enzymatic
release, may offer a more targeted delivery of butyric acid to the small intestine.[3][5] Further
research is warranted to fully elucidate the comparative effects of these additives under various
production stressors and dietary conditions. For researchers and drug development
professionals, understanding the distinct properties and performance metrics of each butyrate
form is crucial for developing next-generation feed additives that can sustainably support the
health and productivity of broiler chickens.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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